ethyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate

• IUPAC Name: ethyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]butanoate
• InChI: InChI=1S/C20H22N2O3S/c1-5-16(20(24)25-6-2)22-11-21-18-17(19(22)23)15(10-26-18)14-8-7-12(3)13(4)9-14/h7-11,16H,5-6H2,1-4H3
• InChI Key: UPBLAHPSTQWIQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OCC)N1C=NC2=C(C1=O)C(=CS2)C3=CC(=C(C=C3)C)C
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

Ethyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate is a chemical compound with potential applications in scientific research. It belongs to the class of thieno[2,3-d]pyrimidin-4-one derivatives and has been shown to possess various biological activities.

Mechanism of Action

The mechanism of action of ethyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate is not fully understood. However, it has been reported to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory and anti-cancer activities. It has also been reported to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate in lab experiments is its ability to inhibit the activity of specific enzymes involved in cancer cell growth and inflammation. However, its limited solubility in water can pose a challenge in certain experiments.

Future Directions

There are several future directions for the study of ethyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate. Some of these include:
1. Further investigation of its mechanism of action and potential targets.
2. Development of more efficient synthesis methods to improve yield and purity.
3. Evaluation of its efficacy and safety in animal models of cancer, inflammation, and neurological disorders.
4. Exploration of its potential use in combination with other drugs for the treatment of various diseases.
5. Investigation of its potential use as a diagnostic tool for certain diseases.

Synthesis Methods

The synthesis method of ethyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate involves the reaction of 3,4-dimethylphenylacetic acid with ethyl acetoacetate in the presence of triethylamine. The resulting product is then subjected to cyclization with sulfur and selenium in the presence of a base to yield the final product.

Scientific Research Applications

Ethyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate has been studied for its potential applications in various scientific research areas, including cancer, inflammation, and neurological disorders.